Cas no 1804837-31-7 (3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid)
3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid
-
- Inchi: 1S/C9H7BrF3NO4/c10-3-5-1-4(2-6(15)16)7(17)14-8(5)18-9(11,12)13/h1H,2-3H2,(H,14,17)(H,15,16)
- InChI Key: CKEGALDVHNKCEL-UHFFFAOYSA-N
- SMILES: BrCC1=C(NC(C(CC(=O)O)=C1)=O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 442
- XLogP3: 1.2
- Topological Polar Surface Area: 75.6
3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029095144-1g |
3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid |
1804837-31-7 | 97% | 1g |
$1,460.20 | 2022-04-01 |
3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid
Comprehensive Overview of 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804837-31-7)
The compound 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804837-31-7) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. With its unique molecular structure, this compound serves as a critical intermediate in the development of novel therapeutic agents and advanced materials. The presence of functional groups such as bromomethyl, hydroxy, and trifluoromethoxy makes it a versatile building block for further chemical modifications.
In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and bioavailability, which are crucial for drug design. Researchers are particularly interested in the pyridine-acetic acid backbone of this compound, as it offers a robust platform for creating derivatives with potential applications in anti-inflammatory, antimicrobial, and central nervous system (CNS) targeting drugs. The bromomethyl group further facilitates cross-coupling reactions, enabling the synthesis of complex molecules with precision.
The synthesis of 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure the purity and structural integrity of the final product. Given its potential in medicinal chemistry, this compound is frequently discussed in academic journals and patent applications, highlighting its relevance in cutting-edge research.
From an industrial perspective, the scalability of producing CAS No. 1804837-31-7 is a topic of interest. Manufacturers are exploring greener synthesis routes to minimize environmental impact while maintaining cost-effectiveness. The compound's stability under various storage conditions also makes it a preferred choice for long-term research projects. Additionally, its compatibility with automated synthesis platforms aligns with the growing trend of high-throughput screening in drug discovery.
One of the most frequently asked questions about 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid revolves around its potential applications in personalized medicine. With the rise of precision healthcare, researchers are investigating how this compound can be tailored to target specific genetic markers or disease pathways. Its modular structure allows for customization, making it a valuable asset in the development of next-generation therapeutics.
Another area of exploration is the compound's role in agrochemical innovation. The trifluoromethoxy group is known to enhance the efficacy of pesticides and herbicides, and derivatives of this compound are being tested for their ability to improve crop yields while reducing environmental toxicity. This aligns with global efforts to promote sustainable agriculture and address food security challenges.
In conclusion, 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804837-31-7) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications and adaptability to modern research methodologies underscore its importance in both academic and industrial settings. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of life sciences and material innovation.
1804837-31-7 (3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)